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Cat. No.: B076332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium tert-pentoxide, also known as sodium tert-amoxide (NaOt-Am), is a strong, non-

nucleophilic alkoxide base with significant applications in organic synthesis. Its sterically

hindered nature makes it a highly selective reagent for a variety of chemical transformations,

including deprotonation, etherification, and condensation reactions. This guide provides a

comprehensive overview of the physical and chemical properties of sodium tert-pentoxide,

detailed experimental protocols for its synthesis and use, and a summary of its key applications

in pharmaceutical and materials science research.

Core Physical and Chemical Properties
Sodium tert-pentoxide is a white to off-white or pale yellow powder that is highly reactive and

sensitive to moisture and air.[1][2] It is a corrosive substance that requires careful handling in

an inert atmosphere.[1]

Physical Properties
The physical characteristics of sodium tert-pentoxide are summarized in the table below.

Data has been aggregated from various chemical suppliers and literature sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b076332?utm_src=pdf-interest
https://www.benchchem.com/product/b076332?utm_src=pdf-body
https://www.benchchem.com/product/b076332?utm_src=pdf-body
https://www.benchchem.com/product/b076332?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/sodium-tert-pentoxide-dic18309.html
https://www.chemimpex.com/products/36684
https://wap.guidechem.com/encyclopedia/sodium-tert-pentoxide-dic18309.html
https://www.benchchem.com/product/b076332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance
White to off-white or pale

yellow powder/crystals
[2][3]

Molecular Formula C₅H₁₁NaO [2][3]

Molecular Weight 110.13 g/mol [2][3]

Melting Point ~200 °C [4][5]

Density ~0.900 - 0.904 g/mL at 25 °C [2][4]

Flash Point -21 °C [4][5]

Solubility

Reacts violently with water.

Soluble in THF, toluene,

hexane, and other

hydrocarbons.

[1][6][7]

Chemical Identification
Identifier Value Source(s)

CAS Number 14593-46-5 [2][3]

EC Number 238-639-4 [5]

MDL Number MFCD00064245 [2]

PubChem ID 2733478 [2]

InChI Key
CGRKYEALWSRNJS-

UHFFFAOYSA-N
[7]

Canonical SMILES CCC(C)(C)[O-].[Na+] [7]

Synonyms

Sodium tert-amoxide, NaOt-

Am, tert-Amyl alcohol sodium

salt, Sodium 2-methylbutan-2-

olate

[2][3]

Reactivity and Chemical Behavior
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Sodium tert-pentoxide's utility stems from its properties as a strong, sterically hindered base.

[8] Its reactivity is comparable to the more common potassium tert-butoxide.

Strong Base: It is a potent, non-nucleophilic base capable of deprotonating weak carbon

acids, facilitating reactions such as the alkylation of ketones and the formation of carbon-

carbon bonds.[2][8] Its alkalinity is greater than that of inorganic bases like sodium

hydroxide.[9]

Moisture and Air Sensitivity: Sodium tert-pentoxide reacts readily with atmospheric

moisture and carbon dioxide.[6] This hydrolysis reaction liberates tert-amyl alcohol and forms

sodium hydroxide and sodium carbonate, diminishing its efficacy.[6] Consequently, it must be

handled and stored under an inert atmosphere (e.g., nitrogen or argon).[2]

Reaction with Water: It reacts violently with water, which can release flammable gases.[1]

Thermal Stability: The solid material should be stored in a cool, dry place away from sources

of ignition.[6]

Experimental Protocols
The following sections provide detailed methodologies for the laboratory-scale synthesis of

sodium tert-pentoxide and a representative application in organic synthesis.

Synthesis of Granular Sodium tert-Pentoxide
This protocol is adapted from a patented manufacturing method for producing granular sodium
tert-pentoxide.[10] The process involves the reaction of metallic sodium with an excess of tert-

amyl alcohol in an inert solvent.
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Preparation

Reaction

Isolation & Purification

Final Product

Charge reactor with tert-amyl alcohol and inert solvent (e.g., trimethylbenzene)

Purge reactor with dry nitrogen

Add metallic sodium to the reactor

Heat mixture to reflux (12-16 hours) under nitrogen atmosphere
(Sodium dissolves)

Heat

Distill off excess tert-amyl alcohol at atmospheric pressure

Apply vacuum (-0.095 MPa) to remove residual solvent

Reduce Pressure

Stir at low speed (e.g., 20 rpm) during vacuum distillation to form granules

Cool product to <40°C under nitrogen

Cool

Collect granular Sodium tert-Pentoxide

Click to download full resolution via product page

Caption: Workflow for the synthesis of granular sodium tert-pentoxide.
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Four-neck round-bottom flask (2000 mL) equipped with a mechanical stirrer, thermometer,

reflux condenser, and nitrogen inlet/outlet.

Heating mantle.

Distillation apparatus.

Vacuum pump.

tert-Amyl alcohol (tertiary amyl alcohol), anhydrous.

Metallic sodium (sodium metal), as wire or chunks.

Inert organic solvent (e.g., trimethylbenzene), anhydrous.

Dry nitrogen gas supply.

Reactor Setup: In a dry 2000 mL four-neck flask, add 747 g (8.49 mol) of tert-amyl alcohol

and 523 g of trimethylbenzene under a positive pressure of dry nitrogen.[10]

Addition of Sodium: Carefully add 65 g (2.83 mol) of metallic sodium to the stirred solution.

[10] The molar ratio of tert-amyl alcohol to sodium is approximately 3:1.[10]

Reaction: Heat the mixture to reflux using a heating mantle. Maintain the reflux for 12-16

hours under a continuous nitrogen atmosphere until all the metallic sodium has dissolved

completely.[10]

Solvent Removal (Atmospheric): Replace the reflux condenser with a distillation apparatus.

Heat the mixture to distill off the excess tert-amyl alcohol at atmospheric pressure.[10]

Solvent Removal (Vacuum): Once the bulk of the tert-amyl alcohol has been removed,

connect the flask to a vacuum pump and reduce the pressure to approximately -0.095 MPa

to distill the residual trimethylbenzene.[10]

Granulation: During the vacuum distillation, maintain a slow stirring rate of about 20 rpm.

This helps in the formation of uniform, granular particles of sodium tert-pentoxide.[10]
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Product Isolation: Once the solvent has been completely removed, discontinue heating and

allow the granular product to cool to below 40 °C under a nitrogen atmosphere.[10] The final

product can then be collected and stored in a tightly sealed container under inert gas.

Application: α-Alkylation of a Ketone
Sodium tert-pentoxide is an effective base for the alkylation of ketones at the α-position.[5]

This representative protocol outlines the methylation of 2-phenylcyclohexanone.

Three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, septum, and

nitrogen inlet.

Syringes for liquid transfer.

Ice-water bath.

2-Phenylcyclohexanone.

Sodium tert-pentoxide.

Anhydrous tetrahydrofuran (THF).

Methyl iodide (Iodomethane).

Saturated aqueous ammonium chloride (NH₄Cl) solution.

Diethyl ether or ethyl acetate for extraction.

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

Rotary evaporator.

Reaction Setup: In a flame-dried three-neck flask under a nitrogen atmosphere, dissolve 2-

phenylcyclohexanone (e.g., 10 mmol) in anhydrous THF (e.g., 50 mL).

Deprotonation: Cool the solution to 0 °C using an ice-water bath. While stirring, add sodium
tert-pentoxide (e.g., 1.1 eq, 11 mmol) portion-wise over 5-10 minutes. Allow the resulting

enolate solution to stir at 0 °C for 30-60 minutes.
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Alkylation: Add methyl iodide (e.g., 1.2 eq, 12 mmol) dropwise to the enolate solution via

syringe, maintaining the temperature at 0 °C. After the addition is complete, allow the

reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis

indicates the consumption of the starting material.

Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer

the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

Purification: Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator. The crude product can be further purified by column chromatography on silica

gel.

Applications in Research and Development
Sodium tert-pentoxide is a versatile reagent with broad utility in several areas of chemical

science.

Organic Synthesis: It serves as a strong, non-nucleophilic base in a wide range of reactions,

including etherification, esterification, intramolecular cyclizations (such as the Dieckmann

condensation), and the synthesis of heterocyclic compounds like indoles.[8][9][11] It is

particularly valuable for deprotonating weak acids and initiating bond-forming reactions.[2]

Pharmaceutical Development: The reagent plays a crucial role in the synthesis of active

pharmaceutical ingredients (APIs) and their intermediates.[2][8] Its ability to facilitate the

construction of complex molecular frameworks makes it essential for developing new

therapeutic agents.[11]

Polymer Chemistry: It is used as a catalyst or initiator in polymerization reactions, particularly

in the creation of polyolefins, which are used to produce plastics and elastomers.[2][11]

Materials Science: It is employed in the synthesis of high-performance organic pigments,

such as diketopyrrolopyrrole (DPP) pigments, which are valued for their stability and bright

colors.[9]

Safety and Handling
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Sodium tert-pentoxide is a hazardous chemical that requires strict safety protocols.

Hazards: It is a flammable solid that is self-heating and may catch fire.[12] It reacts violently

with water and causes severe skin burns and eye damage.[1][12] Inhalation may cause

respiratory irritation.[12]

Handling: Always handle sodium tert-pentoxide in a chemical fume hood under an inert

atmosphere (e.g., in a glovebox or using Schlenk techniques).[6] Wear appropriate personal

protective equipment (PPE), including flame-retardant laboratory coats, chemical safety

goggles, and gloves.[12] Avoid generating dust and keep away from sources of ignition.[6]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under inert gas.

[2][6] It should be stored away from water, acids, and oxidizing agents.[1]

This guide provides a foundational understanding of sodium tert-pentoxide for professionals

in the chemical sciences. Its unique properties as a strong, sterically hindered base ensure its

continued importance in both academic research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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